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Introduction

The high-affinity receptor for IgE, Fc epsilon RI (FceRl), is a pivotal component of the allergic
inflammatory response. Residing on the surface of mast cells and basophils, its cross-linking by
IgE-allergen complexes initiates a complex signaling cascade, culminating in the release of
potent inflammatory mediators such as histamine, leukotrienes, and cytokines.[1][2][3]
Understanding the intricate network of protein-protein interactions that govern FceRI signaling
is paramount for the development of novel therapeutics for allergic diseases.

This document provides detailed application notes and protocols for the immunoprecipitation of
FceRI and the identification of its interacting partners. While the query specified "F-CRI1," it is
highly probable that this refers to FceRlI, a key protein in immunology. This guide is therefore
based on the extensive research and established methodologies for FceRlI.

Key Interacting Partners of FceRI

The activation of FceRl is a well-orchestrated process involving the sequential recruitment and
activation of numerous signaling proteins. Upon antigen-mediated cross-linking, the
immunoreceptor tyrosine-based activation motifs (ITAMs) within the 3 and y subunits of FceRl
are phosphorylated by the Src family kinase Lyn.[2][4] This phosphorylation event creates
docking sites for spleen tyrosine kinase (Syk), which, upon binding, becomes activated and
phosphorylates downstream substrates.[4][5]
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Key interacting partners in the FceRI signaling cascade include:

Interacting Partner

Function in FceRI Signaling

A Src family kinase that is constitutively

associated with the 3-chain of FceRI and

Lyn initiates the signaling cascade by
phosphorylating the ITAMs of the B and y
subunits.[2][4]

A spleen tyrosine kinase that is recruited to the

Svk phosphorylated ITAMs of the y-chains and plays

Yy

a crucial role in propagating the downstream
signal.[4][5]

LAT (Linker for Activation of T-cells)

A scaffold protein that is phosphorylated by Syk
and recruits other signaling molecules to form a

larger signaling complex.[5]

PLCy (Phospholipase Cy)

An enzyme that is recruited to the signaling
complex and, once activated, generates second
messengers that lead to calcium mobilization

and protein kinase C activation.[3]

PI3K (Phosphoinositide 3-kinase)

A kinase that is involved in multiple downstream
pathways, including cell survival and cytokine
production.[3][6]

Grb2 (Growth factor receptor-bound protein 2)

An adaptor protein that links the activated

receptor complex to the Ras/MAPK pathway.[6]

SOS (Son of Sevenless)

A guanine nucleotide exchange factor that
activates Ras, a key component of the MAPK

pathway.[6]

Experimental Workflow for Immunoprecipitation of
FceRI and Interacting Partners
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The following diagram illustrates the general workflow for the co-immunoprecipitation of FceRlI
and its associated proteins, followed by identification via mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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